Cas no 116856-12-3 ((Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(1-carboxy-1-methylethoxyimino)acetic acid)

• Product Name: (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(1-carboxy-1-methylethoxyimino)acetic acid
• CAS No: 116856-12-3
• MF: C₈H₁₀N₄O₅S
• MW: 274.253799915314
• CID: 4820306
• Update Time: 2023-08-18

(Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(1-carboxy-1-methylethoxyimino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(1-carboxy-1-methylethoxyimino)acetic acid
• (Z)-2-[(5-Amino-[1,2,4]thiadiazol-3-yl)-carboxy-methyleneaminooxy]-2-methyl-propionic acid
• (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(1-carboxy-1-methylethoxyimino)acetic acid

• Inchi： 1S/C8H10N4O5S/c1-8(2,6(15)16)17-11-3(5(13)14)4-10-7(9)18-12-4/h1-2H3,(H,13,14)(H,15,16)(H2,9,10,12)/b11-3+
• InChI Key： LBWKJGADVUPZFR-QDEBKDIKSA-N
• SMILES： S1C(N)=NC(/C(/C(=O)O)=N\OC(C(=O)O)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 0.9
• Topological Polar Surface Area: 176